4-Amino-3-(methoxycarbonyl)benzoic acid

• IUPAC Name: 4-amino-3-methoxycarbonylbenzoic acid
• InChI: InChI=1S/C9H9NO4/c1-14-9(13)6-4-5(8(11)12)2-3-7(6)10/h2-4H,10H2,1H3,(H,11,12)
• InChI Key: XEOVONVMDYDZRL-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C=CC(=C1)C(=O)O)N
• Molecular Formula: C9H9NO4
• DSSTOX Substance ID: DTXSID90508141
• Molecular Weight: 195.17 g/mol
• CAS No.: 41684-07-5

Description

4-Amino-3-(methoxycarbonyl)benzoic acid is a useful research compound. Its molecular formula is C9H9NO4 and its molecular weight is 195.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

A study by Gamalevich et al. (2015) describes a chemico-enzymatic approach for synthesizing optically active compounds which are intermediates in the synthesis of 4-(2,6-dimethylheptyl)benzoic acid. The research explored the biological activity of its enantiomers, finding that the (S)-configuration reduces cholesterol levels in aorta cells (Gamalevich, Vlasyuk, & Serebryakov, 2015).

Polyaniline Doping

Amarnath and Palaniappan (2005) investigated the use of benzoic acid and its derivatives, including 4-aminobenzoic acid, as dopants for polyaniline. This study demonstrated that benzoic acids can efficiently dope polyaniline, influencing its properties like conductivity and structural characteristics (Amarnath & Palaniappan, 2005).

Schiff Base Synthesis and Antibacterial Activity

Parekh et al. (2005) synthesized a series of Schiff bases derived from 4-aminobenzoic acid, testing them as potential antibacterial agents against various bacterial strains. Their findings revealed that the molecular structure of these compounds significantly influences their antibacterial activity (Parekh, Inamdhar, Nair, Baluja, & Chanda, 2005).

Corrosion Inhibition Studies

Okey et al. (2020) explored the use of certain Schiff bases derived from amino benzoic acids, including 4-amino variants, as corrosion inhibitors for mild steel in acidic media. Their comprehensive study involved various analytical techniques, demonstrating high inhibition efficiency and providing insights into the adsorption behavior and surface interactions of these compounds (Okey, Obasi, Ejikeme, Ndinteh, Ramasami, Sherif, Akpan, & Ebenso, 2020).

Synthesis Methodology

Jian-hui (2010) developed a novel synthesis method for 2-amino-4-methoxy benzoic acid, providing a more efficient and cost-effective approach. This research highlights the potential for improved synthetic routes for benzoic acid derivatives (Jian-hui, 2010).

Luminescent Properties in Coordination Compounds

Sivakumar et al. (2010) investigated the luminescent properties of lanthanide coordination compounds using 4-benzyloxy benzoic acid derivatives, which include substitutions like methoxy groups. The study provided insights into how different substituents affect the photophysical properties of these complexes (Sivakumar, Reddy, Cowley, & Vasudevan, 2010).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, or respiratory irritation. It’s recommended to wear personal protective equipment, ensure adequate ventilation, and avoid getting the compound in eyes, on skin, or on clothing.

Future Directions

“4-Amino-3-(methoxycarbonyl)benzoic acid” is a key building block for the efficient synthesis of carbazole alkaloids mukonine and mukonidine via oxidative annulation. This suggests potential applications in the synthesis of these and possibly other alkaloids.

Synthesis routes and methods

Procedure details

150 mg (1.21 mmol) of 4-dimethylaminopyridine are added to 2.5 g (12.1 mmol) of 2,4-dioxo-1,4-dihydro-2H-3,1-benzoxazine-6-carboxylic acid [described in J. Med. Chem., (1981), 24(6), 735-742] in solution in 10 ml of dimethylformamide and 10 ml of methanol, and the mixture is heated at 60° C. for 3 hours. The reaction medium is concentrated under reduced pressure. The residue is taken up in water and extracted with ethyl acetate. The organic phase is washed with a saturated sodium chloride solution, dried over sodium sulphate and concentrated under reduced pressure. The solid obtained is taken up in ethyl acetate, filtered and dried. 1.98 g of a white powder are obtained.